(3-fluorobenzyl)[2-(4-methoxyphenyl)-1-methylethyl]amine

• IUPAC Name: N-[(3-fluorophenyl)methyl]-1-(4-methoxyphenyl)propan-2-amine
• InChI: InChI=1S/C17H20FNO/c1-13(10-14-6-8-17(20-2)9-7-14)19-12-15-4-3-5-16(18)11-15/h3-9,11,13,19H,10,12H2,1-2H3
• InChI Key: VSSNXANCALBEDA-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=C(C=C1)OC)NCC2=CC(=CC=C2)F
• Molecular Formula: C17H20FNO
• Molecular Weight: 273.34 g/mol

Description

(3-fluorobenzyl)[2-(4-methoxyphenyl)-1-methylethyl]amine, also known as F-MRA, is a chemical compound that has been the subject of scientific research due to its potential therapeutic properties. This compound is a derivative of the amphetamine family and has been studied for its effects on the central nervous system. In

Mechanism of Action

The mechanism of action of (3-fluorobenzyl)[2-(4-methoxyphenyl)-1-methylethyl]amine involves its ability to increase dopamine release in the brain. This is achieved through the inhibition of dopamine reuptake and the stimulation of dopamine release from presynaptic neurons. This results in an increase in dopamine concentration in the synaptic cleft, which leads to enhanced neurotransmission and improved cognitive function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its effects on dopamine release in the brain. This leads to improved cognitive function, increased motivation, and enhanced attention. This compound has also been found to have neuroprotective properties, which may be beneficial in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using (3-fluorobenzyl)[2-(4-methoxyphenyl)-1-methylethyl]amine in lab experiments include its ability to enhance dopamine release and improve cognitive function, which can be useful in studying neurological disorders. However, the limitations of using this compound include its potential for abuse and the need for further research to determine its safety and efficacy in humans.

Future Directions

For research on (3-fluorobenzyl)[2-(4-methoxyphenyl)-1-methylethyl]amine include further studies on its potential therapeutic properties, particularly in the treatment of neurological disorders. This may involve clinical trials to determine its safety and efficacy in humans. Additionally, further research may be conducted to optimize the synthesis method and improve the purity and yield of the compound.

Synthesis Methods

The synthesis method of (3-fluorobenzyl)[2-(4-methoxyphenyl)-1-methylethyl]amine involves the reaction of 3-fluorobenzylamine with 2-(4-methoxyphenyl)-1-methylethylamine in the presence of a catalyst. The resulting product is then purified through a series of steps to obtain the final compound. This method has been optimized for high yield and purity and has been used in various scientific studies.

Scientific Research Applications

(3-fluorobenzyl)[2-(4-methoxyphenyl)-1-methylethyl]amine has been studied for its potential therapeutic properties, particularly in the treatment of neurological disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD). In one study, this compound was found to increase dopamine release in the brain, which is a key neurotransmitter involved in the regulation of movement and attention. This suggests that this compound may have potential as a treatment for Parkinson's disease and ADHD.